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Compound of Interest

Compound Name: 2-Iodoethanol

Cat. No.: B1213209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility characteristics of 2-
iodoethanol in various organic solvents. The information is intended to assist in experimental

design, formulation development, and safety assessments where 2-iodoethanol is utilized.

This document compiles available qualitative solubility data, outlines a comprehensive

experimental protocol for solubility determination, and presents a visual workflow for assessing

miscibility.

Core Concepts in Solubility
The solubility of a substance, such as 2-iodoethanol, in a particular solvent is governed by the

principle of "like dissolves like." This principle suggests that substances with similar polarities

and intermolecular forces are more likely to be miscible. 2-Iodoethanol possesses both a polar

hydroxyl (-OH) group, capable of hydrogen bonding, and a less polar iodoethyl (-CH2CH2I)

group. This amphiphilic nature influences its solubility across a range of organic solvents.

Quantitative Solubility Data
Precise quantitative solubility data for 2-iodoethanol in a wide array of organic solvents is not

extensively documented in readily available literature. However, qualitative assessments from

various chemical sources provide valuable insights into its miscibility. The following table

summarizes the known qualitative solubility of 2-iodoethanol.
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Solvent Chemical Formula Qualitative Solubility

Water H₂O Soluble[1]

Diethyl Ether (C₂H₅)₂O Very Soluble[2]

Ethanol C₂H₅OH Very Soluble[2]

Chloroform CHCl₃ Soluble[1]

Methanol CH₃OH Slightly Soluble[1]

Experimental Protocol for Determining Miscibility
The following is a detailed methodology for the visual determination of the miscibility of 2-
iodoethanol, a liquid, with various organic solvents. This protocol is a standard method for

assessing the solubility of one liquid in another.

Objective: To determine if 2-iodoethanol is miscible, partially miscible, or immiscible in a

selection of organic solvents at ambient temperature.

Materials:

2-Iodoethanol (reagent grade)

A selection of organic solvents (e.g., methanol, ethanol, acetone, diethyl ether,

dichloromethane, toluene, hexane)

Calibrated glass pipettes or micropipettes

Small, clear glass vials or test tubes with caps

Vortex mixer

Lab coat, safety glasses, and appropriate chemical-resistant gloves

Procedure:
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Preparation: Ensure all glassware is clean and dry to prevent contamination. Perform all

steps in a well-ventilated fume hood.

Solvent Addition: Into a series of labeled vials, pipette a fixed volume (e.g., 2 mL) of each

organic solvent to be tested.

Initial 2-Iodoethanol Addition: To each vial containing the solvent, add a small, measured

volume (e.g., 0.2 mL) of 2-iodoethanol.

Mixing: Cap each vial securely and vortex for 30-60 seconds to ensure thorough mixing.

Initial Observation: Allow the vials to stand undisturbed for at least 5 minutes. Visually

inspect each mixture for homogeneity.

Miscible: The mixture will appear as a single, clear liquid phase.

Immiscible: Two distinct liquid layers will be visible.

Partially Miscible: The mixture may appear cloudy or form an emulsion that may separate

over a longer period.

Incremental Addition (for miscibility confirmation): For the mixtures that appear miscible,

continue to add 2-iodoethanol in small, measured increments (e.g., 0.2 mL), vortexing and

observing after each addition, until a significant volume has been added (e.g., until the

volume of 2-iodoethanol is equal to the initial volume of the solvent). Observe for any phase

separation at each step.

Documentation: Record the observations for each solvent, noting whether 2-iodoethanol is
miscible, partially miscible, or immiscible. For partially miscible liquids, note the approximate

volumes at which phase separation occurs.

Safety Precautions: 2-Iodoethanol is toxic and should be handled with care. Avoid inhalation of

vapors and contact with skin and eyes. Consult the Safety Data Sheet (SDS) for 2-iodoethanol
and all solvents used before beginning the experiment.

Visualization of Experimental Workflow
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The following diagram illustrates the logical steps involved in the experimental determination of

the miscibility of 2-iodoethanol with an organic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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